Cas no 1211535-38-4 (5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE)

• Product Name: 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE
• CAS No: 1211535-38-4
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 4578011
• Update Time: 2025-10-21

5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE

• Inchi： 1S/C9H13ClN2/c1-9(2,3)6-4-7(11)8(10)12-5-6/h4-5H,11H2,1-3H3
• InChI Key： UEMZSYDSEGNHKN-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(C)(C)C)C=C1N

Additional information on 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE

Comprehensive Overview of 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE (CAS No. 1211535-38-4)

5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE (CAS No. 1211535-38-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone substituted with a tert-butyl group and a chlorine atom, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H13ClN2, offers a balance of reactivity and stability, making it a valuable building block for more complex molecules.

The growing interest in 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE is closely tied to its applications in drug discovery. Researchers are increasingly exploring its potential as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antiviral agents. With the rise of AI-driven drug discovery and high-throughput screening, this compound has emerged as a candidate for optimizing structure-activity relationships (SAR). Its chloropyridine moiety is particularly noteworthy, as it often enhances binding affinity in target proteins.

In the agrochemical sector, 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE is investigated for its role in developing crop protection agents. The tert-butyl group contributes to improved lipophilicity, which can enhance the bioavailability of active ingredients in plant systems. This aligns with the global demand for sustainable agriculture and green chemistry solutions, where efficiency and environmental safety are paramount. Recent studies highlight its utility in synthesizing novel fungicides with lower toxicity profiles.

From a synthetic chemistry perspective, the compound’s CAS No. 1211535-38-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in methodology development. Chemists value its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are cornerstone techniques in modern organic synthesis. These reactions are critical for constructing biaryl structures found in many FDA-approved drugs.

The compound’s thermal stability and solubility properties also make it a candidate for advanced material science applications. For instance, its incorporation into polymeric matrices or coordination complexes could lead to materials with tailored electronic or optical properties. This intersects with trends in nanotechnology and organic electronics, where functionalized pyridines play a key role.

Quality control and analytical characterization of 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These practices align with the broader emphasis on data integrity and reproducible research in scientific communities.

In summary, 5-TERT-BUTYL-2-CHLOROPYRIDIN-3-AMINE (CAS No. 1211535-38-4) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in addressing contemporary challenges in science and industry. As computational chemistry and automated synthesis continue to evolve, this compound is poised to remain a focal point in the quest for novel solutions.